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Compound of Interest

Compound Name: Neophyl chloride

Cat. No.: B057190 Get Quote

Neophyl Chloride: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough overview of the chemical properties, physical

data, and reactive characteristics of neophyl chloride. The information is presented to support

its application in research, particularly in the fields of organic synthesis and drug development.

Core Chemical Identity and Physical Properties
Neophyl chloride, systematically named (1-chloro-2-methylpropan-2-yl)benzene, is a

halogenated organic compound.[1] It is recognized for its unique reactivity profile, largely

dictated by its sterically hindered neopentyl structure.[2]

Physical Data
The fundamental physical characteristics of neophyl chloride are summarized in the table

below, providing a ready reference for experimental design and implementation.
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Property Value Source

CAS Number 515-40-2 [1]

Molecular Formula C₁₀H₁₃Cl [1]

Molecular Weight 168.66 g/mol [1]

Appearance
Clear, colorless to slightly

yellow liquid
[3]

Boiling Point 223 °C (433 °F; 496 K) [2]

95-96 °C at 10 mmHg [4]

Density 1.047 g/cm³ [2]

Refractive Index (n²⁰/D) 1.524 [4]

Solubility

Insoluble in water; Soluble in

organic solvents like ether and

benzene.

[3]

Flash Point 198 °F (92 °C) [4]

Spectroscopic Data
The structural identity of neophyl chloride is confirmed through various spectroscopic

techniques. The key data from these analyses are presented below.

¹H NMR Spectroscopy
The proton NMR spectrum provides characteristic signals corresponding to the different proton

environments in the molecule.
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Chemical Shift
(ppm)

Multiplicity Integration Assignment

7.34 - 7.21 m 5H
Aromatic protons

(C₆H₅)

3.61 s 2H
Methylene protons (-

CH₂Cl)

1.41 s 6H
Methyl protons (-

C(CH₃)₂)

Solvent: CDCl₃, Frequency: 400 MHz

¹³C NMR Spectroscopy
The carbon NMR spectrum confirms the carbon framework of the molecule. (Note: Specific

chemical shift values were not explicitly available in the search results, but typical ranges are

provided based on compound structure.)

Chemical Shift (ppm) Assignment

~145 Quaternary aromatic carbon

~128 Aromatic CH carbons

~126 Aromatic CH carbons

~55 Methylene carbon (-CH₂Cl)

~40 Quaternary alkyl carbon (-C(CH₃)₂)

~29 Methyl carbons (-C(CH₃)₂)

Solvent: CDCl₃

Infrared (IR) Spectroscopy
The IR spectrum displays characteristic absorption bands for the functional groups present in

neophyl chloride.
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Wavenumber (cm⁻¹) Functional Group

3100-3000 Aromatic C-H stretch

3000-2850 Aliphatic C-H stretch

1600, 1495 Aromatic C=C stretch

760, 700
C-H out-of-plane bend (monosubstituted

benzene)

750-650 C-Cl stretch

Sample preparation: Liquid film[3]

Mass Spectrometry
The mass spectrum of neophyl chloride shows a characteristic fragmentation pattern that aids

in its identification.

m/z Relative Intensity Possible Fragment

168/170 Base Peak (isotopic pattern) [M]⁺ (Molecular ion)

119 High [C₉H₁₁]⁺ (Loss of -CH₂Cl)

91 High [C₇H₇]⁺ (Tropylium ion)

Chemical Properties and Reactivity
Neophyl chloride is of significant interest to organic chemists due to its distinct substitution

properties.[2] Its structure is characterized by a neopentyl halide framework, which is subject to

the "neopentyl effect."[2] This steric hindrance around the reaction center makes a direct Sₙ2

nucleophilic substitution highly improbable, as the bulky tert-butyl group prevents the

necessary backside attack on the α-carbon.[2]

Furthermore, β-hydride elimination is not a viable reaction pathway for neophyl derivatives

because the β-carbon lacks hydrogen atoms.[2] These factors contribute to the stability of
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neophyl chloride and make it a valuable precursor for intermediates that are resistant to

common substitution and elimination reactions.[2]

A primary application of neophyl chloride is in the formation of organometallic reagents. It

readily reacts with lithium metal to form neophyl lithium, a versatile organolithium reagent.[2]

Organolithium compounds are highly valued for their nucleophilic character and their ability to

form new carbon-carbon bonds, for instance, in reactions with carbonyl compounds.[2]

Experimental Protocols
Synthesis of Neophyl Chloride
A well-established method for the large-scale preparation of neophyl chloride is the

electrophilic aromatic substitution reaction between benzene and methallyl chloride, using

sulfuric acid as a catalyst.[2]

Experimental Workflow for Neophyl Chloride Synthesis
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Caption: Workflow for the synthesis of neophyl chloride.
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Logical Relationships in Reactivity
The unique structural features of neophyl chloride dictate its chemical behavior, particularly its

unreactivity in certain common reaction types while being a precursor for others.

Reactivity Profile of Neophyl Chloride
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Caption: Reactivity pathways of neophyl chloride.

Safety and Handling
Neophyl chloride is classified as an irritant, causing skin and serious eye irritation.[3] It may

also cause respiratory irritation.[3] Appropriate personal protective equipment, including gloves,

safety glasses, and a lab coat, should be worn when handling this chemical. All work should be

conducted in a well-ventilated fume hood. Store in a cool, dry place away from incompatible

materials.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://en.wikipedia.org/wiki/Neophyl_chloride
https://www.guidechem.com/encyclopedia/neophyl-chloride-dic4665.html
https://m.chemicalbook.com/SpectrumEN_515-40-2_1HNMR.htm
https://www.benchchem.com/product/b057190#neophyl-chloride-chemical-properties-and-physical-data
https://www.benchchem.com/product/b057190#neophyl-chloride-chemical-properties-and-physical-data
https://www.benchchem.com/product/b057190#neophyl-chloride-chemical-properties-and-physical-data
https://www.benchchem.com/product/b057190#neophyl-chloride-chemical-properties-and-physical-data
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b057190?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057190?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

